Cas no 448184-46-1 (N-Desethyl Vardenafil)

• Product Name: N-Desethyl Vardenafil
• CAS No: 448184-46-1
• MF: C₂₁H₂₈N₆O₄S
• MW: 460.549822807312
• CID: 929657
• PubChem ID: 135565210
• Update Time: 2025-04-19

N-Desethyl Vardenafil Chemical and Physical Properties

Names and Identifiers

• N-Desethyl Vardenafil
• 1-[[3-(1,4-Dihydro-5-methyl-4-oxo-7-propylimidazo[5,1-f][1,2,4]triazin-2-yl)-4-ethoxyphenyl]sulfonyl]-piperazine
• 2-(2-ethoxy-5-piperazin-1-ylsulfonylphenyl)-5-methyl-7-propyl-1H-imidazo[5,1-f][1,2,4]triazin-4-one
• N-Desethyl Vardenafil Impurity
• 2-[2-Ethoxy-5-(1-piperazinylsulphonyl)phenyl]-5-methyl-7-propylimidazo-[5,1-f]-1,2,4-triazin-4(3H)-one
• SCHEMBL5931932
• Imidazo[5,1-f][1,2,4]triazin-4(1H)-one, 2-[2-ethoxy-5-(1-piperazinylsulfonyl)phenyl]-5-methyl-7-propyl-; Piperazine, 1-[[3-(1,4-dihydro-5-methyl-4-oxo-7-propylimidazo[5,1-f][1,2,4]triazin-2-yl)-4-ethoxyphenyl]sulfonyl]- (9CI); N-Desethylvardenafil; Vardenafil Related Compound E
• 2-(2-ethoxy-5-piperazin-1-ylsulfonylphenyl)-5-methyl-7-propyl-3H-imidazo[5,1-f][1,2,4]triazin-4-one
• 448184-46-1
• Vardenafil-N-desethyl
• DTXSID60475917
• Q27284828
• N-Desethylvardenafil
• Imidazo(5,1-f)(1,2,4)triazin-4(1H)-one, 2-(2-ethoxy-5-(1-piperazinylsulfonyl)phenyl)-5-methyl-7-propyl-
• NS00015008
• Desethyl Vardenafil
• VARDENAFIL METABOLITE M1
• NEP2V4E7Q2
• Vardenafil (m1)
• AKOS027322023
• OKUKNGDVADFTHE-UHFFFAOYSA-N
• 2-(2-Ethoxy-5-(piperazin-1-ylsulfonyl)phenyl)-5-methyl-7-propylimidazo[5,1-f][1,2,4]triazin-4(1H)-one
• UNII-NEP2V4E7Q2
• CS-0108383
• 2-[2-ETHOXY-5-(PIPERAZINE-1-SULFONYL)PHENYL]-5-METHYL-7-PROPYL-3H-IMIDAZO[4,3-F][1,2,4]TRIAZIN-4-ONE
• HY-129903
• BAY 44-5576

• MDL： MFCD09840348
• Inchi： 1S/C21H28N6O4S/c1-4-6-18-23-14(3)19-21(28)24-20(25-27(18)19)16-13-15(7-8-17(16)31-5-2)32(29,30)26-11-9-22-10-12-26/h7-8,13,22H,4-6,9-12H2,1-3H3,(H,24,25,28)
• InChI Key： OKUKNGDVADFTHE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C2=NN3C(CCC)=NC(C)=C3C(N2)=O)C=1)OCC)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 460.18900
• Monoisotopic Mass: 460.18927457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 130.07000
• LogP: 2.68560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides